6-Benzyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C23H23N3O2S.ClH/c24-22(28)21-18-11-12-26(14-17-9-5-2-6-10-17)15-19(18)29-23(21)25-20(27)13-16-7-3-1-4-8-16;/h1-10H,11-15H2,(H2,24,28)(H,25,27);1H
• InChI Key: NPUMTTWFMNPVFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CC3=CC=CC=C3)C(=O)N)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H24ClN3O2S
• Molecular Weight: 442.0 g/mol
• CAS No.: 1177820-05-1

Description

This compound is a complex organic molecule that likely belongs to the class of compounds known as heterocyclic compounds, specifically a tetrahydrothieno pyridine derivative. These types of compounds are often used in drug design and medicinal chemistry due to their diverse bioactivity.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through various methods involving the treatment of substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of this compound likely involves a fused heterocyclic ring system, which is common in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound could be similar to other cyanoacetamide derivatives, which are known to participate in a variety of condensation and substitution reactions.

Future Directions

The future directions of research into this compound would likely depend on its specific biological activity. Similar compounds have shown promise in a variety of areas, including antiviral, anticancer, antituberculosis, antibacterial, antifungal, anti-inflammatory, and antimalarial activities.